Cas no 1204234-50-3 (3-((Trifluoromethyl)thio)picolinic acid)

• Product Name: 3-((Trifluoromethyl)thio)picolinic acid
• CAS No: 1204234-50-3
• MF: C₇H₄F₃NO₂S
• MW: 223.172370910645
• MDL: MFCD23382197
• CID: 2619339
• PubChem ID: 75530545
• Update Time: 2025-05-25

3-((Trifluoromethyl)thio)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethylsulfanyl-pyridine-2-carboxylic acid
• 1204234-50-3
• 3-(Trifluoromethylthio)-2-pyridinecarboxylic acid
• 3-(trifluoromethylsulfanyl)pyridine-2-carboxylic acid
• 3-((Trifluoromethyl)thio)picolinicacid
• 3-((Trifluoromethyl)thio)picolinic acid
• AKOS017344887
• 3-(Trifluoromethylthio)-2-pyridinecarboxylic acid, 97%
• MFCD23382197

• MDL： MFCD23382197
• Inchi： 1S/C7H4F3NO2S/c8-7(9,10)14-4-2-1-3-11-5(4)6(12)13/h1-3H,(H,12,13)
• InChI Key： OSELKZXPXNAZCH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 222.991
• Monoisotopic Mass: 222.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5A^2
• XLogP3: 2.4

Additional information on 3-((Trifluoromethyl)thio)picolinic acid

Introduction to 3-((Trifluoromethyl)thio)picolinic acid (CAS No: 1204234-50-3)

3-((Trifluoromethyl)thio)picolinic acid, identified by its Chemical Abstracts Service (CAS) number 1204234-50-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound features a pyridine core substituted with a trifluoromethylthio group, making it a versatile intermediate in the development of novel therapeutic agents. The unique structural attributes of this molecule, particularly the presence of the trifluoromethyl group, contribute to its enhanced metabolic stability and binding affinity, which are critical factors in drug design.

The trifluoromethyl moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to improve the pharmacokinetic properties of small-molecule drugs. Its incorporation into 3-((Trifluoromethyl)thio)picolinic acid enhances the compound's lipophilicity and metabolic resistance, thereby extending its half-life and increasing its bioavailability. This characteristic makes it particularly valuable in the synthesis of drugs targeting chronic conditions that require prolonged therapeutic effects.

Picolinic acid, the parent structure of this compound, is a derivative of pyridine and has been extensively studied for its biological activities. It exhibits properties such as metal chelation and antioxidant effects, which have been explored in various therapeutic contexts. The introduction of a sulfur atom via the (Trifluoromethyl)thio group further modulates the electronic and steric properties of the molecule, allowing for fine-tuning of its interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the binding modes and affinity of 3-((Trifluoromethyl)thio)picolinic acid to biological receptors. Molecular docking studies have revealed that this compound can interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. Additionally, its ability to chelate transition metals has opened up possibilities in the field of metallodrug design, where it could serve as a precursor for metal-based anticancer therapies.

In vitro studies have demonstrated that 3-((Trifluoromethyl)thio)picolinic acid exhibits inhibitory activity against several key enzymes implicated in metabolic disorders. For instance, preliminary data suggests that it may interfere with the activity of xanthine oxidase, an enzyme involved in gout pathophysiology. Furthermore, its structural similarity to known antiviral agents has prompted investigations into its potential role in combating viral infections. The trifluoromethylthio group appears to play a crucial role in modulating these biological activities by enhancing hydrogen bonding interactions and reducing susceptibility to enzymatic degradation.

The synthesis of 3-((Trifluoromethyl)thio)picolinic acid involves multi-step organic transformations that highlight the compound's synthetic utility. Traditional methods include nucleophilic substitution reactions on halogenated pyridines, followed by functional group manipulations to introduce the trifluoromethylthio moiety. Advances in synthetic methodologies have also enabled more efficient routes, such as transition-metal-catalyzed cross-coupling reactions, which offer improved yields and selectivity.

The pharmaceutical industry has shown considerable interest in derivatives of 3-((Trifluoromethyl)thio)picolinic acid due to their potential therapeutic applications. Researchers are exploring its use as a scaffold for designing novel antibiotics, anticancer agents, and anti-inflammatory drugs. The trifluoromethyl group's ability to enhance binding affinity has been particularly advantageous in these endeavors. Additionally, the compound's compatibility with various synthetic strategies makes it an attractive building block for medicinal chemists.

From a regulatory perspective, 3-((Trifluoromethyl)thio)picolinic acid (CAS No: 1204234-50-3) is subject to standard Good Manufacturing Practices (GMP) and quality control measures to ensure consistency and safety in its production. Manufacturers must adhere to rigorous guidelines to maintain purity standards and minimize impurities that could affect its efficacy or safety profile. As research continues to uncover new applications for this compound, regulatory bodies will likely continue to monitor its development closely.

The environmental impact of synthesizing and utilizing 3-((Trifluoromethyl)thio)picolinic acid is another area of growing concern. Efforts are underway to develop greener synthetic routes that reduce waste and energy consumption without compromising yield or quality. These initiatives align with broader trends in sustainable chemistry aimed at minimizing the ecological footprint of pharmaceutical production.

In conclusion, 3-((Trifluoromethyl)thio)picolinic acid represents a fascinating example of how structural modifications can enhance the pharmacological properties of organic compounds. Its unique combination of metabolic stability, binding affinity, and synthetic versatility positions it as a valuable asset in drug discovery efforts. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.